3-[3-(1-methoxyethyl)-5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl]propanoic acid

• IUPAC Name: 3-[3-(1-methoxyethyl)-5-oxo-1H-1,2,4-triazol-4-yl]propanoic acid
• InChI: InChI=1S/C8H13N3O4/c1-5(15-2)7-9-10-8(14)11(7)4-3-6(12)13/h5H,3-4H2,1-2H3,(H,10,14)(H,12,13)
• InChI Key: OBXCSKZTHDQDFI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NNC(=O)N1CCC(=O)O)OC
• Molecular Formula: C8H13N3O4
• Molecular Weight: 215.21 g/mol

Description

Compounds like the one you mentioned typically belong to the class of organic compounds known as carboxylic acids. These are organic compounds containing a carboxyl group, which consists of a carbon atom double-bonded to an oxygen atom and single bonded to a hydroxyl group.

Synthesis Analysis

The synthesis of similar compounds often involves reactions like esterification, where a carboxylic acid reacts with an alcohol in the presence of a catalyst to produce an ester. Another method could be the reaction of acid chlorides with alcohols to yield an ester.

Molecular Structure Analysis

The molecular structure of such compounds typically includes a carboxyl group (-COOH) attached to a carbon chain. The exact structure would depend on the specific compound and its substituents.

Chemical Reactions Analysis

Carboxylic acids, like the one in your compound, can undergo a variety of reactions. They can react with alcohols to form esters, a process known as esterification. They can also react with bases to form salts.

Physical and Chemical Properties Analysis

Physical and chemical properties of such compounds can vary widely depending on their specific structure. These properties can include melting point, boiling point, density, solubility, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, if the compound is used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. For example, many carboxylic acids are corrosive and can cause burns on contact with skin or eyes. They may also be harmful if inhaled or ingested.